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Compound of Interest

Compound Name: Brefeldin A

Cat. No.: B7796825 Get Quote

Essential Safety and Handling Guide for
Brefeldin A
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Brefeldin A. Adherence to these guidelines is essential to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Quantitative Data
Brefeldin A is a fungal metabolite that, while a valuable tool in cell biology research, presents

potential health hazards. It is classified as toxic if swallowed and may cause irritation to the

skin, eyes, and respiratory tract.[1] Accidental ingestion of less than 150 grams may be

harmful.[2] There are no established occupational exposure limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), for Brefeldin A.[3] Therefore, it is

crucial to handle it with care, utilizing appropriate personal protective equipment and

engineering controls.

The following table summarizes key quantitative data for Brefeldin A:
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Property Value Source

Molecular Formula C₁₆H₂₄O₄ [1]

Molecular Weight 280.4 g/mol [1]

Appearance
White to off-white crystalline

solid
[1][4]

Melting Point 203-205 °C [1]

Solubility

Soluble in DMSO (up to 100

mg/ml), ethanol (up to 25

mg/ml), and methanol.

Sparingly soluble in aqueous

buffers.[5][6]

Acute Toxicity (LD50)
250 mg/kg (mouse,

intraperitoneal)
[1]

Storage Temperature -20°C, desiccated [5][6]

Personal Protective Equipment (PPE)
Due to the toxic nature of Brefeldin A, stringent adherence to PPE protocols is mandatory. The

following table outlines the required PPE for handling this compound.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. A minimum

thickness of 0.11 mm is

advised, with a breakthrough

time of at least 480 minutes.

Always inspect gloves for

integrity before use and

dispose of them as hazardous

waste after handling the

compound.[7]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect against splashes

and airborne particles. A face

shield should be worn in

addition to goggles when there

is a significant risk of

splashing.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and personal clothing from

contamination. For large-scale

operations or when handling

the powder outside of a

containment system, a

disposable gown or coveralls

may be necessary.

Respiratory Protection NIOSH-approved respirator Required when handling the

powdered form of Brefeldin A

outside of a certified chemical

fume hood to prevent

inhalation of airborne particles.

The type of respirator should

be selected based on a risk
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assessment of the specific

procedure.

Foot Protection Closed-toe shoes
To protect feet from potential

spills.

Below is a decision-making workflow for selecting the appropriate PPE when handling

Brefeldin A.
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PPE Selection Workflow for Brefeldin A

Start: Prepare to handle Brefeldin A

Assess the physical form of Brefeldin A

Solid / Powder

Solid

Solution

Liquid

Work in a certified chemical fume hood?

Standard PPE:
- Nitrile Gloves

- Safety Goggles
- Lab Coat

- Closed-toe Shoes

Wear NIOSH-approved respirator

No

Yes

Risk of splashing?

Add face shield

Yes

Proceed with experiment

No

Click to download full resolution via product page
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Operational Plan: Handling and Storage
Engineering Controls

Solid Brefeldin A: All weighing and aliquoting of powdered Brefeldin A must be conducted

in a certified chemical fume hood or a powder containment hood to prevent inhalation of

airborne particles.

Brefeldin A Solutions: While less likely to become airborne, solutions should also be

handled in a chemical fume hood to minimize exposure to aerosols and vapors, especially

when vortexing or sonicating.

General Handling Practices
Avoid all personal contact with Brefeldin A.[2]

Do not eat, drink, or smoke in areas where Brefeldin A is handled or stored.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Keep containers of Brefeldin A tightly sealed when not in use.

Storage
Store Brefeldin A at -20°C in a desiccated environment.[5][6]

Ensure the storage container is clearly labeled with the chemical name and hazard warnings.

Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
All waste containing Brefeldin A, including empty containers, contaminated PPE, and

experimental materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect in a compatible, sealed, and labeled hazardous waste container. Do

not pour Brefeldin A solutions down the drain.

Contaminated Materials: All disposable items that have come into contact with Brefeldin A,

such as pipette tips, gloves, and paper towels, must be placed in a designated hazardous

waste container.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on hazardous waste disposal.

Emergency Procedures: Spill and Exposure
Protocol
Spill Cleanup
In the event of a spill, follow these procedures immediately.
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Brefeldin A Spill Cleanup Workflow

Spill Occurs

Evacuate immediate area and alert others

Assess spill size and form

Small Spill (manageable by lab personnel)

Small

Large Spill (contact EHS immediately)

Large

Don appropriate PPE:
- Double gloves (nitrile)

- Lab coat
- Goggles and face shield

- Respirator (if powder)

Contain the spill with absorbent material

Gently cover powder with damp paper towels to avoid dust. 
Sweep up material.

Powder

Absorb liquid with inert material (e.g., vermiculite, sand)

Liquid

Collect all contaminated materials into a labeled hazardous waste container

Decontaminate the spill area with soap and water, followed by 70% ethanol.

Dispose of all waste as hazardous

Spill Cleanup Complete

Click to download full resolution via product page

Brefeldin A Spill Cleanup Workflow
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Exposure Response
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[1] Seek immediate medical attention.

In all cases of exposure, report the incident to your supervisor and your institution's EHS

department. Provide them with the Safety Data Sheet (SDS) for Brefeldin A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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